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Compound of Interest

Compound Name: 1-O-Methyljatamanin D

Cat. No.: B1162141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-O-Methyljatamanin D is a naturally occurring iridoid that has been isolated from the herbs of

Valeriana jatamansi.[1] Iridoids are a class of monoterpenoids known for their diverse biological

activities, making them of interest to researchers in natural product chemistry and drug

discovery. The chemical constituents of Valeriana jatamansi, also known as Indian Valerian,

have been a subject of phytochemical research, revealing a variety of compounds including

sesquiterpenoids, flavonoids, and lignans.[2][3][4][5]

As of the current literature review, a complete total synthesis of 1-O-Methyljatamanin D has

not been reported. This document, therefore, provides comprehensive information on its

isolation from its natural source, its physicochemical properties, and a proposed synthetic

strategy based on related valerane sesquiterpenoid structures.

Isolation and Characterization
1-O-Methyljatamanin D is extracted from the rhizomes of Valeriana jatamansi. The general

process involves extraction with a suitable solvent, followed by chromatographic separation to

isolate the pure compound.

General Isolation Protocol:
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A general protocol for isolating chemical constituents from Valeriana jatamansi involves the

following steps:

Extraction: The dried and powdered rhizomes of the plant are extracted with a solvent such

as methanol or ethanol.

Fractionation: The crude extract is then partitioned between different solvents of varying

polarity (e.g., n-hexane, chloroform, ethyl acetate, and water) to separate compounds based

on their polarity.

Chromatography: Each fraction is subjected to column chromatography over silica gel or

other stationary phases.

Purification: Further purification is achieved using techniques like preparative High-

Performance Liquid Chromatography (HPLC) to yield the pure 1-O-Methyljatamanin D.

The structure of the isolated compound is then elucidated using spectroscopic methods such

as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Physicochemical Properties
A summary of the available quantitative data for 1-O-Methyljatamanin D is presented in the

table below.

Property Value Reference

Molecular Formula C₁₁H₁₆O₄ [1]

Molecular Weight 212.24 g/mol [1]

Class Iridoid [1]

Natural Source Valeriana jatamansi [1]

Proposed Retrosynthetic Analysis
While a specific total synthesis for 1-O-Methyljatamanin D is not available, a hypothetical

retrosynthetic analysis can be proposed based on its iridoid structure. The core of the strategy
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would be the construction of the fused ring system characteristic of iridoids.

A possible disconnection approach would involve a late-stage oxidation and methylation to

install the functionalities on a core bicyclic skeleton. This core could potentially be assembled

via an intramolecular Diels-Alder reaction or a key cyclization step from a suitably

functionalized acyclic precursor.

Below is a DOT script for a proposed retrosynthetic analysis diagram.

1-O-Methyljatamanin D

Core Bicyclic Lactone

Late-stage functionalization
(Oxidation, Methylation)

Functionalized Cyclopentane

Lactonization

Acyclic Precursor

Intramolecular Cyclization
(e.g., Aldol, Michael)

Click to download full resolution via product page

Caption: Proposed retrosynthetic analysis for 1-O-Methyljatamanin D.

Experimental Protocols
General Protocol for Isolation of Constituents from Valeriana jatamansi

This protocol is a generalized procedure and may require optimization for the specific isolation

of 1-O-Methyljatamanin D.
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1. Plant Material and Extraction:

Air-dry the rhizomes of Valeriana jatamansi at room temperature and grind them into a
coarse powder.
Macerate the powdered rhizomes (e.g., 1 kg) with methanol (3 x 5 L) at room temperature for
72 hours for each extraction.
Combine the methanolic extracts and concentrate under reduced pressure using a rotary
evaporator to obtain the crude extract.

2. Fractionation of the Crude Extract:

Suspend the crude extract in water and sequentially partition with n-hexane, chloroform, and
ethyl acetate.
Concentrate each fraction under reduced pressure to obtain the respective n-hexane,
chloroform, ethyl acetate, and aqueous fractions.

3. Chromatographic Separation:

Subject the most promising fraction (based on preliminary TLC analysis) to column
chromatography on silica gel (60-120 mesh).
Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., n-
hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate
and then methanol).
Collect fractions of 50-100 mL and monitor by TLC.

4. Purification by Preparative HPLC:

Combine similar fractions from column chromatography and subject them to further
purification using preparative HPLC.
Use a suitable column (e.g., C18) and a mobile phase gradient (e.g., methanol-water or
acetonitrile-water) to isolate the pure compound.

5. Structure Elucidation:

Characterize the purified compound using spectroscopic techniques:
¹H NMR and ¹³C NMR: To determine the carbon-hydrogen framework.
2D NMR (COSY, HSQC, HMBC): To establish the connectivity of atoms.
High-Resolution Mass Spectrometry (HRMS): To determine the elemental composition and
molecular formula.
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Infrared (IR) Spectroscopy: To identify functional groups.

Workflow Visualization
The following diagram illustrates the general workflow for the isolation and characterization of

natural products from Valeriana jatamansi.
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Caption: General workflow for isolation and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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